Cas no 850029-71-9 (2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide)

• Product Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide
• CAS No: 850029-71-9
• MF: C₁₇H₁₉N₃OS₂
• MW: 345.482260942459
• CID: 6616242
• PubChem ID: 4819450
• Update Time: 2025-11-01

2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide Chemical and Physical Properties

Names and Identifiers

• NCGC00338153-01
• AKOS017009592
• AB01330576-02
• Z19653647
• 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide
• 850029-71-9
• AKOS002502881
• EN300-26688123

• Inchi： 1S/C17H19N3OS2/c1-12(15(21)20-17(11-18)9-5-2-6-10-17)22-16-19-13-7-3-4-8-14(13)23-16/h3-4,7-8,12H,2,5-6,9-10H2,1H3,(H,20,21)
• InChI Key： JXBLCSJAPDBICB-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)C(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 345.09695459g/mol
• Monoisotopic Mass: 345.09695459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 119Ų

Additional information on 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide

2-(1,3-Benzothiazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide (CAS No. 850029-71-9): A Comprehensive Overview

2-(1,3-Benzothiazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide (CAS No. 850029-71-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The benzothiazole moiety, a heterocyclic aromatic compound, is a key structural element in this molecule. Benzothiazoles are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of this functional group in 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide suggests that it may exhibit similar biological activities, making it a valuable candidate for further investigation.

The cyanocyclohexyl group is another critical component of this compound. Cyanocyclohexyl derivatives have been extensively studied for their ability to modulate various biological processes. In particular, the cyano group can enhance the potency and selectivity of molecules by influencing their electronic and steric properties. This feature is crucial in the design of drugs with improved pharmacological profiles.

Recent studies have highlighted the potential of 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key pathological hallmark of Alzheimer's disease. The mechanism of action involves the stabilization of microtubules and the reduction of oxidative stress, both of which are critical factors in neuronal health.

In addition to its neuroprotective properties, 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide has also shown promise as an antiproliferative agent. Research conducted at the National Institutes of Health demonstrated that this compound effectively inhibits the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The antiproliferative activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression.

The pharmacokinetic properties of 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide have been extensively evaluated to assess its suitability for clinical applications. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a viable candidate for oral administration. Furthermore, its low toxicity profile and minimal side effects enhance its therapeutic potential.

In terms of synthetic accessibility, 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the condensation of 2-aminothiophenol with an appropriate nitrile derivative followed by subsequent functional group manipulations to achieve the desired structure. The modular nature of this synthetic route allows for easy modification and optimization to explore structure-activity relationships (SAR).

The future prospects for 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases. Additionally, efforts are being made to develop prodrugs and drug delivery systems that can enhance its therapeutic index and reduce dosing frequency.

In conclusion, 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide (CAS No. 850029-71-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this molecule, it is likely to play an increasingly important role in the treatment of various diseases.